![molecular formula C10H6ClF3N2O3S B2925445 3-[(4-Chlorophenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole CAS No. 1024253-22-2](/img/structure/B2925445.png)
3-[(4-Chlorophenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole
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Overview
Description
This compound is a derivative of 1,2,4-oxadiazole, a heterocyclic five-membered ring that possesses two carbons, one oxygen atom, two nitrogen atoms, and two double bonds . It is derived from furan by the replacement of two methylene groups with two nitrogen atoms . The aromaticity is reduced with the replacement of these groups in the furan ring to such an extent that it shows conjugated diene character .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazoles, including the compound , often involves the reaction of an acid hydrazide with a carboxylic acid . The presence of a lone pair of electrons on the nitrogen atom of the acid hydrazide attacks the carbonyl carbon atom of the carboxylic acid, eliminating a water molecule to form a hydrazide derivative . This derivative then reacts with phosphorus oxychloride .Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring with two carbons, one oxygen atom, and two nitrogen atoms . This ring is attached to a sulfonylmethyl group and a trifluoromethyl group .Scientific Research Applications
Applications in Electrochemistry
- Fuel Cells Electrolytes : A novel series of Brønsted acid–base complexes prepared by combining derivatives of 1,3,4-oxadiazole with super strong acids showed high ionic conductivities. These complexes could serve as electrolytes for fuel cells under non-humidifying conditions, suggesting potential applications in enhancing fuel cell efficiency at elevated temperatures (Matsuoka et al., 2005).
Antimicrobial and Cytotoxic Activities
- Antimicrobial and Cytotoxic Properties : Sulfone-linked bis heterocycles, including oxadiazole derivatives, have been evaluated for antimicrobial activity and cytotoxicity. Certain chloro-substituted compounds showed comparable antibacterial activity to established antimicrobials and exhibited cytotoxic activity on lung carcinoma cells (Muralikrishna et al., 2012).
Antiviral and Antibacterial Effects
- Antiviral Activity : Derivatives of thiadiazole sulfonamides, synthesized from 4-chlorobenzoic acid, demonstrated specific anti-tobacco mosaic virus activity, showcasing potential for agricultural virus control applications (Chen et al., 2010).
- Bacterial Wilt Inhibition : Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown significant in vitro antibacterial activities against tobacco bacterial wilt, indicating their potential as bactericides for plant protection (Xu et al., 2012).
Proton Exchange Membranes for Fuel Cells
- Fuel Cell Membrane Materials : Sulfonated poly(aryl ether sulfone) containing 1,3,4-oxadiazole has been developed for medium-high temperature fuel cell applications. These materials exhibit excellent thermal, dimensional, and oxidative stability, along with significant proton conductivity (Xu et al., 2013).
Future Directions
Oxadiazole derivatives, including this compound, have been widely studied due to their broad range of chemical and biological properties . They have become important synthons in the development of new drugs . Therefore, future research may focus on exploring the potential applications of this compound in various fields, including medicinal and pharmaceutical chemistry.
Mechanism of Action
Target of Action
The primary targets of 1,3,4-oxadiazole derivatives, such as 3-[(4-Chlorophenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole, are often nucleic acids, enzymes, and globular proteins . These compounds have shown promising results in inhibiting various enzymes that contribute to cancer cell proliferation .
Mode of Action
The compound interacts with its targets by selectively binding to them, leading to the inhibition of growth factors, enzymes, and kinases . This interaction results in antiproliferative effects, thereby inhibiting the growth and spread of cancer cells .
Biochemical Pathways
The compound affects several biochemical pathways involved in cell proliferation. It inhibits specific cancer biological targets, such as telomerase activity, histone deacetylase (HDAC), thymidylate synthase, and the thymidine phosphorylase enzyme . The inhibition of these enzymes disrupts the normal functioning of the cancer cells, leading to their death .
properties
IUPAC Name |
3-[(4-chlorophenyl)sulfonylmethyl]-5-(trifluoromethyl)-1,2,4-oxadiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H6ClF3N2O3S/c11-6-1-3-7(4-2-6)20(17,18)5-8-15-9(19-16-8)10(12,13)14/h1-4H,5H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPSSCBDRNXVVFT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1S(=O)(=O)CC2=NOC(=N2)C(F)(F)F)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H6ClF3N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
326.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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